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Compound of Interest

Compound Name: Phenylmercuric borate

Cat. No.: B1257978 Get Quote

Phenylmercuric borate is a highly toxic organomercury compound that demands rigorous

safety protocols to prevent severe health risks and environmental contamination.[1] Due to its

potential to be fatal if inhaled and cause organ damage through prolonged exposure,

adherence to strict operational and disposal plans is critical for all laboratory personnel.[1] This

guide provides essential, immediate safety and logistical information for researchers, scientists,

and drug development professionals.

Hazard Summary and Exposure Limits
Understanding the specific hazards and occupational exposure limits is the first step in safe

handling. Phenylmercuric borate is classified with multiple hazard statements, indicating its

acute and chronic toxicity.

Hazard Statement Classification Code Source

Fatal if inhaled H330 [1]

May cause damage to organs

through prolonged/repeated

exposure

H373 [1]

Very toxic to aquatic life with

long lasting effects
H410 [1]
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Occupational exposure limits for mercury-containing compounds are established to protect

personnel from systemic toxicity.

Jurisdiction/Organi
zation

Exposure Limit (as
Hg)

Type Source

United Kingdom 0.01 mg/m³
8-hour Time-Weighted

Average (TWA)
[2]

United Kingdom 0.03 mg/m³
Short-Term Exposure

Limit (STEL)
[2]

NIOSH (Aryl Mercury) 0.1 mg/m³

Recommended

Exposure Limit (REL)

- Ceiling

[3]

ACGIH (Aryl Mercury) 0.1 mg/m³
Threshold Limit Value

(TLV) - 8-hr TWA
[3]

Safe Work Australia 0.1 mg/m³
Time-Weighted

Average (TWA)
[4]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to prevent all routes of exposure—inhalation,

skin contact, and eye contact.[1]
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Body Part PPE Specification Standard/Reference

Respiratory

A full-face respirator is required

if exposure limits are exceeded

or irritation occurs.[1] In case

of inadequate ventilation,

respiratory protection must be

worn.[1]

NIOSH (US) or EN 149 (EU)

approved respirator.[5]

Eyes/Face

Tightly fitting safety goggles

with side-shields.[1] A full-face

shield should be used where

splashing is possible.[6]

EN 166 (EU) or NIOSH (US)

approved.[1]

Skin/Body

Chemical-impermeable gloves.

[1] Fire/flame-resistant and

impervious clothing (e.g., lab

coat, apron, or coveralls).[1][6]

Closed-toe shoes and boot

covers as appropriate.

Gloves must meet EN 374

standards (EU).[1]

Operational Plan: Step-by-Step Handling Procedure
Safe handling requires a controlled environment and methodical procedures.

Engineering Controls:

Always handle Phenylmercuric borate within a certified chemical fume hood or a glove

box to ensure adequate ventilation.[1]

Ensure an eye wash station and safety shower are immediately accessible and

operational.[6]

Preparation:

Before handling, inspect all PPE for integrity. Gloves must be inspected prior to use.[1]

Designate a specific area for handling to contain potential spills.
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Use non-sparking tools to prevent ignition from electrostatic discharge.[1]

Handling the Compound:

Avoid any direct contact with the skin, eyes, or clothing.[1][7]

Take extreme care to avoid the formation and inhalation of dust or aerosols.[1]

Do not eat, drink, or smoke in the designated handling area.[1][7]

Storage:

Store the compound in a tightly closed, properly labeled container.[1]

The storage location must be a dry, cool, and well-ventilated area, separate from

incompatible materials such as strong reducing agents, halides, and metals.[1][2][6]

Store locked up and away from foodstuffs.[1][7]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling is

complete.[1]

Decontaminate the work area and any equipment used.

Remove and properly store or dispose of PPE. Contaminated clothing must be removed

immediately and washed before reuse.[1]

Emergency Protocols and First Aid
In case of accidental exposure, immediate and specific actions are critical.
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Emergency Workflow: Accidental Exposure

Exposure Event
(Skin/Eye Contact)

Immediately Remove Person
from Contamination Source

Take Off All Contaminated Clothing
Immediately

Flush Affected Area
Skin: Wash with plenty of water

Eyes: Rinse with water for 15+ mins

Get Emergency Medical Help
IMMEDIATELY

Inform Supervisor and
Safety Officer

Provide SDS to
Medical Personnel

Click to download full resolution via product page

Caption: Workflow for responding to an accidental skin or eye exposure.
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Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing.[1] Get emergency medical help immediately.[1]

Skin Contact: Immediately take off all contaminated clothing and wash it before reuse.[1]

Wash the affected skin with plenty of water.[1] Seek urgent medical attention.[1]

Eye Contact: Rinse eyes cautiously with pure water for at least 15 minutes, removing contact

lenses if present and easy to do.[1][7] Consult a doctor immediately.[1]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[1] Call a poison control

center or doctor for treatment advice immediately.[1]

Disposal Plan
Waste containing Phenylmercuric borate is considered hazardous and must be managed

accordingly to prevent environmental harm.[1]

Waste Collection:

Collect all waste material, including contaminated PPE and disposable labware, in a

suitable, closed, and clearly labeled hazardous waste container.[1]

Do not mix with other waste streams.

Spill Management:

In the event of a spill, evacuate non-essential personnel.[1]

Wearing full PPE, collect the spilled material using spark-proof tools and place it in a

closed container for disposal.[1]

Prevent the spill from entering drains or sewer systems, as it is very toxic to aquatic life.[1]

[5]

Final Disposal:

Dispose of the waste through a licensed chemical destruction facility or via controlled

incineration with flue gas scrubbing.[1]
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All disposal activities must be in strict accordance with local, state, and federal regulations.

[1]

Never discharge Phenylmercuric borate or its containers into the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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